Einecs 251-737-1

• CAS No.: 148925-84-2
• Molecular Formula: C41H24N4O8S2
• Molecular Weight: 764.8 g/mol
• IUPAC Name: 2-diazonio-5-[2-[[1-(6-diazonio-5-oxidonaphthalen-1-yl)sulfonyloxynaphthalen-2-yl]methyl]naphthalen-1-yl]oxysulfonylnaphthalen-1-olate
• InChI: InChI=1S/C41H24N4O8S2/c42-44-34-21-19-30-32(38(34)46)11-5-13-36(30)54(48,49)52-40-26(17-15-24-7-1-3-9-28(24)40)23-27-18-16-25-8-2-4-10-29(25)41(27)53-55(50,51)37-14-6-12-33-31(37)20-22-35(45-43)39(33)47/h1-22H,23H2
• InChI Key: MPKLHPFITUIYEL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=C2OS(=O)(=O)C3=CC=CC4=C3C=CC(=C4[O-])[N+]#N)CC5=C(C6=CC=CC=C6C=C5)OS(=O)(=O)C7=CC=CC8=C7C=CC(=C8[O-])[N+]#N

Description

Einecs 251-737-1 is a chemical compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is identified by its unique EINECS number, which helps in tracking and regulating its use in various industries.

Preparation Methods

The preparation of Einecs 251-737-1 involves specific synthetic routes and reaction conditions. One common method includes the use of amino alcohols in a one-pot preparation process. This involves the reaction of 2-aminophenethyl alcohol with thionyl chloride in an anhydrous solvent like dimethoxyethane (DME) at ambient temperature. The reaction mixture is then treated with sodium hydroxide and water, followed by extraction and purification steps to obtain the desired product .

Chemical Reactions Analysis

Einecs 251-737-1 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include thionyl chloride, sodium hydroxide, and methanol. The major products formed from these reactions depend on the specific conditions and reagents used. For example, the reaction with thionyl chloride leads to the formation of cyclic amines .

Scientific Research Applications

Einecs 251-737-1 has a wide range of scientific research applications. In chemistry, it is used as a precursor in the synthesis of various organic compounds. In biology, it is studied for its potential effects on cellular processes. In medicine, it is investigated for its therapeutic properties. Industrially, it is used in the production of polymers and other chemical products .

Mechanism of Action

The mechanism of action of Einecs 251-737-1 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to receptors or enzymes, leading to changes in cellular functions. The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

Einecs 251-737-1 can be compared with other similar compounds listed in the EINECS inventory. Some of these similar compounds include cyclohexyl bromide (EINECS 203-622-2), phenyl benzoate (EINECS 202-293-2), and methyl salicylate (EINECS 204-317-7). What sets this compound apart is its unique chemical structure and specific applications in various fields .